Cas no 1313617-57-0 ((3-Carbamoyl-5-methylphenyl)boronic acid)

(3-Carbamoyl-5-methylphenyl)boronic acid structure
1313617-57-0 structure
Product Name:(3-Carbamoyl-5-methylphenyl)boronic acid
CAS No:1313617-57-0
MF:C8H10BNO3
MW:178.980902194977
CID:2770188
PubChem ID:57416397
Update Time:2025-04-21

(3-Carbamoyl-5-methylphenyl)boronic acid Chemical and Physical Properties

Names and Identifiers

    • 1313617-57-0
    • DTXSID20726073
    • (3-Carbamoyl-5-methylphenyl)boronic acid
    • Inchi: 1S/C8H10BNO3/c1-5-2-6(8(10)11)4-7(3-5)9(12)13/h2-4,12-13H,1H3,(H2,10,11)
    • InChI Key: UVOUXIWPGNNCPI-UHFFFAOYSA-N
    • SMILES: OB(C1C=C(C(N)=O)C=C(C)C=1)O

Computed Properties

  • Exact Mass: 179.0753733Da
  • Monoisotopic Mass: 179.0753733Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 198
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 83.6Ų
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